![molecular formula C20H19NO6 B4641920 8-methoxy-3-[2-(4-morpholinyl)-2-oxoethoxy]-6H-benzo[c]chromen-6-one](/img/structure/B4641920.png)
8-methoxy-3-[2-(4-morpholinyl)-2-oxoethoxy]-6H-benzo[c]chromen-6-one
Description
This compound belongs to a class of organic molecules known for their complex structures and diverse chemical properties. Its structure suggests potential biological activity, given the presence of a benzo[c]chromen-6-one backbone, which is common among molecules with significant pharmacological properties. The morpholinyl and methoxy groups further hint at its solubility and potential reactivity.
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions, starting from basic aromatic or heteroaromatic compounds. A notable method includes photo-reorganization of 3-alkoxy-6-chloro-2-(benzo[b]thiophen-2-yl)-4H-chromen-4-ones, leading to complex chromenone derivatives through UV-light mediated reactions without specific toxic reagents (Dalai et al., 2017). Similarly, one-pot and solvent-free synthesis methods have been developed, emphasizing green chemistry principles in generating chromen-2-one derivatives (Velpula et al., 2015).
Molecular Structure Analysis
The molecular structure of compounds in this category is characterized by the presence of a chromenone core, which significantly influences their chemical behavior and interaction with biological targets. Crystallographic studies and theoretical calculations (e.g., DFT) can provide insights into their conformational preferences and electronic structure, aiding in understanding their reactivity and potential biological interactions (Halim & Ibrahim, 2017).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including photochemical transformations and interactions with nucleophiles or electrophiles, leading to a broad range of derivatives. Their reactivity can be harnessed for synthesizing novel organic scaffolds or modifying existing molecules to enhance biological activity. The presence of functional groups such as methoxy and morpholinyl allows for further chemical modifications, expanding the chemical space of these molecules (Poudel & Lee, 2014).
properties
IUPAC Name |
8-methoxy-3-(2-morpholin-4-yl-2-oxoethoxy)benzo[c]chromen-6-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO6/c1-24-13-2-4-15-16-5-3-14(11-18(16)27-20(23)17(15)10-13)26-12-19(22)21-6-8-25-9-7-21/h2-5,10-11H,6-9,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXGAOFLUSSWRPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C3=C(C=C(C=C3)OCC(=O)N4CCOCC4)OC2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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